Cas no 1086382-42-4 (5-Bromo-2-cyclopropyl-1,3-thiazole)

• Product Name: 5-Bromo-2-cyclopropyl-1,3-thiazole
• CAS No: 1086382-42-4
• MF: C₆H₆BrNS
• MW: 204.087539196014
• MDL: MFCD11223411
• CID: 1066911
• PubChem ID: 45788227
• Update Time: 2025-06-08

5-Bromo-2-cyclopropyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(cyclopropyl)thiazole
• 5-BROMO-2-CYCLOPROPYL-THIAZOLE
• 5-Bromo-2-cyclopropyl-1,3-thiazole
• MFCD11223411
• AT14899
• 1086382-42-4
• BS-18955
• 5-Bromo-2-cyclopropylthiazole
• EN300-301165
• MB09625
• SCHEMBL17203791
• DTXSID60671735
• AKOS015945331
• DB-113636

• MDL： MFCD11223411
• Inchi： 1S/C6H6BrNS/c7-5-3-8-6(9-5)4-1-2-4/h3-4H,1-2H2
• InChI Key： KLPVDJZMNQSWQE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2CC2)S1

Computed Properties

• Exact Mass: 202.94048
• Monoisotopic Mass: 202.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 12.89
• LogP: 2.78300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 5-Bromo-2-cyclopropyl-1,3-thiazole

Comprehensive Overview of 5-Bromo-2-cyclopropyl-1,3-thiazole (CAS No. 1086382-42-4): Properties, Applications, and Industry Insights

5-Bromo-2-cyclopropyl-1,3-thiazole (CAS No. 1086382-42-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated thiazole derivative features a unique cyclopropyl substituent, which contributes to its distinct chemical reactivity and potential biological activities. With the growing demand for novel small molecule therapeutics and crop protection agents, this compound has emerged as a valuable building block in modern synthetic chemistry.

The molecular structure of 5-Bromo-2-cyclopropyl-1,3-thiazole combines the electron-rich thiazole core with the strained cyclopropane ring, creating interesting stereoelectronic properties that researchers are exploring for drug discovery applications. Recent studies suggest that such halogenated heterocycles may play crucial roles in developing new kinase inhibitors and antimicrobial agents, addressing current challenges in antibiotic resistance and targeted cancer therapies.

In the context of green chemistry trends, synthetic methodologies for 5-Bromo-2-cyclopropyl-1,3-thiazole have evolved to incorporate more sustainable approaches. Modern protocols emphasize atom-economical reactions and catalytic processes, reflecting the pharmaceutical industry's shift toward environmentally friendly production methods. These advancements align with growing concerns about carbon footprint reduction in chemical manufacturing.

The compound's structure-activity relationship (SAR) has become a focal point for medicinal chemists investigating central nervous system (CNS) targets. Its ability to modulate neurotransmitter receptors while maintaining favorable blood-brain barrier penetration makes it particularly interesting for neurological disorder research, including potential applications in neurodegenerative disease treatment strategies.

Analytical characterization of 5-Bromo-2-cyclopropyl-1,3-thiazole typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. These methods are essential for quality control in preclinical development stages, ensuring batch-to-batch consistency for research purposes. The compound's stability under various pH conditions and thermal profiles has been extensively documented to support formulation studies.

From a commercial perspective, the global market for fine chemicals like 5-Bromo-2-cyclopropyl-1,3-thiazole continues to expand, driven by increasing R&D investments in personalized medicine and precision agriculture. Supply chain specialists note growing demand from contract research organizations (CROs) specializing in fragment-based drug design, where such privileged scaffolds serve as critical starting materials.

Recent patent literature reveals innovative applications of 5-Bromo-2-cyclopropyl-1,3-thiazole derivatives in photodynamic therapy and bioimaging probes, capitalizing on the compound's favorable photophysical properties. These developments coincide with rising interest in theranostic agents that combine diagnostic and therapeutic functions—a hot topic in current biomedical research circles.

Regulatory considerations for handling 5-Bromo-2-cyclopropyl-1,3-thiazole emphasize standard laboratory safety protocols without special restrictions. Its classification as a research-grade chemical makes it accessible to academic and industrial scientists investigating structure-based drug design paradigms. Proper storage conditions typically recommend protection from moisture and light to maintain long-term stability.

The compound's role in combinatorial chemistry deserves special mention, as its versatile reactivity enables diverse cross-coupling reactions essential for library synthesis. Particularly in palladium-catalyzed transformations, the bromo substituent serves as an excellent handle for Suzuki-Miyaura and Buchwald-Hartwig couplings—fundamental reactions in modern medicinal chemistry workflows.

Future research directions for 5-Bromo-2-cyclopropyl-1,3-thiazole may explore its potential in proteolysis targeting chimera (PROTAC) design or as a component of covalent inhibitors, areas experiencing rapid growth in drug discovery. As the scientific community continues to unravel the full potential of this intriguing heterocyclic system, its importance in addressing current global health challenges will likely increase significantly.